Cas no 2227641-27-0 ((1S)-1-(2-chloropyridin-3-yl)ethan-1-ol)

• Product Name: (1S)-1-(2-chloropyridin-3-yl)ethan-1-ol
• CAS No: 2227641-27-0
• MF: C₇H₈ClNO
• MW: 157.597520828247
• MDL: MFCD32065867
• CID: 5194206
• PubChem ID: 86330823
• Update Time: 2025-06-08

(1S)-1-(2-chloropyridin-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(2-chloropyridin-3-yl)ethan-1-ol
• (S)-1-(2-Chloropyridin-3-yl)ethan-1-ol

• MDL： MFCD32065867
• Inchi： 1S/C7H8ClNO/c1-5(10)6-3-2-4-9-7(6)8/h2-5,10H,1H3/t5-/m0/s1
• InChI Key： FVMGQROBOUHKQO-YFKPBYRVSA-N
• SMILES： [C@H](C1C=CC=NC=1Cl)(O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on (1S)-1-(2-chloropyridin-3-yl)ethan-1-ol

Research Brief on (1S)-1-(2-chloropyridin-3-yl)ethan-1-ol (CAS: 2227641-27-0) in Chemical Biology and Pharmaceutical Applications

The compound (1S)-1-(2-chloropyridin-3-yl)ethan-1-ol (CAS: 2227641-27-0) has recently gained attention in the field of chemical biology and pharmaceutical research due to its potential as a chiral intermediate in the synthesis of bioactive molecules. This research brief aims to summarize the latest findings regarding its synthesis, applications, and biological relevance, based on peer-reviewed literature and industry reports published within the last two years.

Recent studies highlight the role of (1S)-1-(2-chloropyridin-3-yl)ethan-1-ol as a key building block in the development of novel pharmaceuticals, particularly in the synthesis of kinase inhibitors and antiviral agents. Its chiral center at the C-1 position makes it a valuable precursor for enantioselective synthesis, which is critical for achieving desired pharmacological properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the asymmetric synthesis of a preclinical candidate targeting RNA-dependent RNA polymerase (RdRp) in emerging viruses.

From a synthetic chemistry perspective, advancements in catalytic asymmetric reduction have improved the yield and enantiomeric excess (ee) of (1S)-1-(2-chloropyridin-3-yl)ethan-1-ol. For instance, a biocatalytic approach using engineered ketoreductases (KREDs) achieved >99% ee under mild conditions, as reported in ACS Catalysis (2024). This method aligns with green chemistry principles, reducing reliance on traditional metal-based catalysts.

In drug discovery pipelines, derivatives of this compound have shown promising bioactivity profiles. A patent application (WO2023/154210) disclosed its incorporation into PROTAC (Proteolysis Targeting Chimera) molecules targeting oncogenic proteins, leveraging the 2-chloropyridine moiety for E3 ligase binding. Additionally, its metabolic stability and blood-brain barrier permeability are under investigation for central nervous system (CNS) drug development, with preliminary data presented at the 2024 American Chemical Society National Meeting.

Challenges remain in large-scale production and purification, as noted in a 2024 Organic Process Research & Development article. The chloro-substituent introduces handling considerations, and current research focuses on developing safer synthetic routes. Nevertheless, the compound's versatility continues to drive innovation, with at least three major pharmaceutical companies listing it in their intermediate inventories for upcoming clinical candidates.

In conclusion, (1S)-1-(2-chloropyridin-3-yl)ethan-1-ol represents a strategically important chiral synthon with growing applications in targeted drug discovery. Future research directions may explore its use in antibody-drug conjugates (ADCs) and as a scaffold for fragment-based drug design, as suggested by recent computational docking studies.